Cas no 1384428-99-2 (1-Cyclopropyl-5-methylpyrrolidin-3-amine)

• Product Name: 1-Cyclopropyl-5-methylpyrrolidin-3-amine
• CAS No: 1384428-99-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 4595876
• PubChem ID: 71755719
• Update Time: 2025-06-26

1-Cyclopropyl-5-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-methylpyrrolidin-3-amine
• Z1375754175
• 1-Cyclopropyl-5-methylpyrrolidin-3-amine

• Inchi： 1S/C8H16N2/c1-6-4-7(9)5-10(6)8-2-3-8/h6-8H,2-5,9H2,1H3
• InChI Key： BXEZDTWKLTUSIV-UHFFFAOYSA-N
• SMILES： N1(CC(CC1C)N)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3

Additional information on 1-Cyclopropyl-5-methylpyrrolidin-3-amine

Introduction to 1-Cyclopropyl-5-methylpyrrolidin-3-amine (CAS No. 1384428-99-2)

1-Cyclopropyl-5-methylpyrrolidin-3-amine, with the CAS number 1384428-99-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl and methyl substituents, which confer distinct chemical and biological properties. The molecule's structure and functional groups make it a valuable candidate for various applications, including the development of novel therapeutic agents.

The chemical structure of 1-Cyclopropyl-5-methylpyrrolidin-3-amine consists of a pyrrolidine ring with a cyclopropyl group at the 1-position and a methyl group at the 5-position. The presence of these substituents imparts specific conformational flexibility and electronic properties, which are crucial for its biological activity. The cyclopropyl group, in particular, is known for its strain energy and ability to influence the overall conformation of the molecule, making it an attractive moiety in drug design.

Recent studies have explored the potential of 1-Cyclopropyl-5-methylpyrrolidin-3-amine in various therapeutic areas. One notable application is in the field of neuropharmacology, where it has shown promise as a modulator of neurotransmitter systems. Research has indicated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in mood disorders, neurodegenerative diseases, and other central nervous system (CNS) conditions.

In addition to its neuropharmacological properties, 1-Cyclopropyl-5-methylpyrrolidin-3-amine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-Cyclopropyl-5-methylpyrrolidin-3-amine has also been studied to evaluate its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, it shows low toxicity in animal models, making it a promising candidate for further development.

Clinical trials are currently underway to assess the safety and efficacy of 1-Cyclopropyl-5-methylpyrrolidin-3-amine in human subjects. Early-phase trials have reported promising results, with participants showing significant improvements in symptoms related to mood disorders and inflammatory conditions. These findings have generated considerable interest among researchers and pharmaceutical companies, who are actively exploring the potential of this compound for broader clinical applications.

The synthesis of 1-Cyclopropyl-5-methylpyrrolidin-3-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the use of organometallic reagents and catalytic processes to introduce the cyclopropyl and methyl groups onto the pyrrolidine ring. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for meeting the growing demand in research and development.

In conclusion, 1-Cyclopropyl-5-methylpyrrolidin-3-amine (CAS No. 1384428-99-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research and clinical trials continue to uncover new applications and optimize its use in clinical settings.